Cas no 1378250-34-0 (2-Hydroxy-5-methoxy-5-oxopentanoic acid)

• Product Name: 2-Hydroxy-5-methoxy-5-oxopentanoic acid
• CAS No: 1378250-34-0
• Molecular Formula: C₆H₁₀O₅
• Molecular Weight: 162.140602588654
• CID: 6349110
• PubChem ID: 87717508

2-Hydroxy-5-methoxy-5-oxopentanoic acid Properties

Names and Identifiers

• 1378250-34-0
• EN300-1145907
• SCHEMBL4717704
• 2-hydroxy-5-methoxy-5-oxopentanoic acid

• InChIKey： CZLWZTRAJLEKMX-UHFFFAOYSA-N
• Inchi： 1S/C6H10O5/c1-11-5(8)3-2-4(7)6(9)10/h4,7H,2-3H2,1H3,(H,9,10)
• SMILES： OC(C(=O)O)CCC(=O)OC

Computed Properties

• Exact Mass: 162.05282342g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 162.05282342g/mol
• Heavy Atom Count: 11
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters